Cas no 144632-97-3 (3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester)

• Product Name: 3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester
• CAS No: 144632-97-3
• MF: C₁₂H₁₀F₆O₂
• MW: 300.197024822235
• MDL: MFCD08689894
• CID: 91851
• PubChem ID: 42552891
• Update Time: 2025-06-13

3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ETHYL 3,5-BIS(TRIFLUOROMETHYL)PHENYL ACETATE
• 3,5-BIS(TRIFLUOROMETHYL)PHENYL ACETATE
• 3,5-BIS(TRIFLUOROMETHYL)PHENYLACETIC ACID ETHYL ESTER
• Ethyl [3,5-bis(trifluoromethyl)phenyl acetate]
• ethyl 2-[3,5-bis(trifluoromethyl)phenyl]acetate
• MFCD08689894
• AS-30404
• CS-0313284
• Ethyl 2-(3,5-bis(trifluoromethyl)phenyl)acetate
• Benzeneacetic acid, 3,5-bis(trifluoromethyl)-, ethyl ester
• SCHEMBL704360
• AKOS005255534
• A808247
• 144632-97-3
• Ethyl 3,5-Bis(trifluoromethyl)phenylacetate
• DTXSID90654733
• SY063975
• FT-0677610
• Ethyl [3,5-bis(trifluoromethyl)phenyl]acetate
• STL556526
• BBL102720
• 3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester

• MDL： MFCD08689894
• Inchi： 1S/C12H10F6O2/c1-2-20-10(19)5-7-3-8(11(13,14)15)6-9(4-7)12(16,17)18/h3-4,6H,2,5H2,1H3
• InChI Key： ICTVPOAERFKXSS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 300.05800
• Monoisotopic Mass: 300.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8

Experimental Properties

• Density: 1.329
• Boiling Point: 219.8°Cat760mmHg
• Flash Point: 61.3°C
• Refractive Index: 1.4170
• PSA: 26.30000
• LogP: 3.82980

3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester Security Information

• Hazardous Material Identification：

Additional information on 3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester

Recent Advances in the Application of 3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester (CAS: 144632-97-3) in Chemical Biology and Pharmaceutical Research

3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester (CAS: 144632-97-3) is a fluorinated aromatic ester that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research briefing provides an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

One of the most notable advancements involves the use of 3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester as a building block in the synthesis of trifluoromethylated pharmaceuticals. The trifluoromethyl (CF3) group is known to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. Recent work by Zhang et al. (2023) demonstrated the compound's efficacy in the modular construction of CF3-containing kinase inhibitors, showing improved selectivity profiles compared to non-fluorinated analogs. The study employed a combination of computational docking and in vitro assays to validate the enhanced binding interactions conferred by the CF3 groups.

In addition to its synthetic applications, 3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester has been investigated for its direct biological effects. A 2024 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory activity against carbonic anhydrase IX, a target implicated in hypoxic tumors. The researchers utilized structure-activity relationship (SAR) analysis to optimize the ester moiety, leading to derivatives with nanomolar inhibitory concentrations. These findings suggest potential applications in cancer therapy, particularly for tumors with hypoxic microenvironments.

Recent methodological innovations have also expanded the utility of this compound. A breakthrough in continuous flow chemistry (Lee et al., 2024) demonstrated an efficient, scalable synthesis route for 3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester, achieving >90% yield with significantly reduced reaction times compared to batch processes. This advancement addresses previous challenges in large-scale production, facilitating broader investigation of its pharmaceutical potential. The optimized protocol employs heterogeneous catalysis under mild conditions, aligning with green chemistry principles.

Looking forward, the unique properties of 3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester position it as a valuable tool in drug discovery. Its combination of synthetic accessibility, derivatization potential, and inherent bioactivity makes it particularly promising for fragment-based drug design approaches. Current research directions include exploring its use in PROTAC (Proteolysis Targeting Chimera) development and as a fluorine-containing probe for 19F NMR studies of protein-ligand interactions. These applications leverage the compound's trifluoromethyl groups as both structural elements and spectroscopic handles.

In conclusion, recent research on 3,5-Bis(Trifluoromethyl)phenylacetic Acid Ethyl Ester (CAS: 144632-97-3) underscores its growing importance in medicinal chemistry and chemical biology. The compound serves as a versatile scaffold for drug development while also exhibiting intrinsic biological activity. Continued investigation of its applications, coupled with improved synthetic methodologies, promises to yield novel therapeutic agents and chemical tools. Future studies will likely focus on expanding its utility in targeted drug delivery systems and as a component of multifunctional pharmaceutical agents.